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Compound of Interest

Compound Name: 8,8a-Deoxyoleandolide

Cat. No.: B1208699 Get Quote

In the landscape of pharmaceutical research and development, the efficient production of

bioactive molecules is a cornerstone of success. This guide provides a comprehensive

benchmark of 8,8a-Deoxyoleandolide production against other prominent macrolides:

erythromycin, tylosin, and pikromycin. Aimed at researchers, scientists, and drug development

professionals, this document furnishes a comparative analysis supported by experimental data,

detailed protocols, and visual pathway representations to inform and guide metabolic

engineering and process optimization efforts.

Quantitative Production Overview
The production of macrolide antibiotics is a testament to the power of microbial engineering.

While specific production titers for 8,8a-Deoxyoleandolide, an early intermediate in the

oleandomycin biosynthetic pathway, are not extensively reported in peer-reviewed literature, its

formation has been confirmed through the heterologous expression of the oleandomycin

polyketide synthase (OlePKS) in Streptomyces lividans. This key finding opens avenues for

future optimization and quantification studies.

In contrast, significant research has been dedicated to enhancing the yields of other

commercially valuable macrolides. The following table summarizes the reported production

titers for erythromycin, tylosin, and pikromycin, showcasing the remarkable achievements in

strain development and process optimization.
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Macrolide
Producing
Organism

Production Titer
Reference
Strain/Condition

8,8a-

Deoxyoleandolide

Streptomyces lividans

(heterologous host)
Not Reported

Expressing

Oleandomycin PKS

Erythromycin A

Saccharopolyspora

erythraea (industrial

strain)

3,180 mg/L HL3168 E3

Tylosin Streptomyces fradiae up to 13.5 g/L

Optimized

fermentation with raw

cornmeal

Pikromycin

Streptomyces

venezuelae

(engineered)

295.25 mg/L

Fed-batch

fermentation of NM1

strain

Pikromycin &

Derivatives

Streptomyces lividans

(heterologous host)

604.7 mg/L (total

macrolides)

Tandem integration of

pikromycin gene

cluster

Biosynthetic Pathways: A Visual Exploration
The biosynthesis of these complex macrolides is orchestrated by large, multi-modular

polyketide synthases (PKS) and a series of tailoring enzymes. Understanding these intricate

pathways is paramount for targeted genetic interventions to improve product yields. The

following diagrams, generated using Graphviz, illustrate the biosynthetic routes to 8,8a-
Deoxyoleandolide, erythromycin, tylosin, and pikromycin.
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Biosynthesis of 8,8a-Deoxyoleandolide and Oleandomycin.
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Erythromycin A Biosynthetic Pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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